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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of barium cyanide (Ba(CN)₂) and calcium cyanide

(Ca(CN)₂), focusing on their chemical and physical properties, toxicity, and stability. The

information is intended to assist researchers in selecting the appropriate cyanide compound for

their specific applications based on objective data.

Physicochemical Properties
Barium cyanide and calcium cyanide are both inorganic cyanides with distinct properties that

influence their suitability for various laboratory and industrial processes. A summary of their key

characteristics is presented below.
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Property Barium Cyanide Calcium Cyanide

Molecular Formula Ba(CN)₂ Ca(CN)₂

Molar Mass 189.36 g/mol [1] 92.1128 g/mol [2]

Appearance White crystalline powder[1][3]

White powder or crystals (can

be grayish-black in technical

grade)[2][4]

Melting Point 600 °C (1,112 °F; 873 K)[1]

Decomposes at >350°C[5],

with some sources citing 640

°C (1,184 °F; 913 K) as the

decomposition temperature[2]

Solubility in Water 80 g/100 mL (at 14 °C)[1][3] Soluble[2][6]

Solubility in Other Solvents Soluble in alcohol[3]
Soluble in alcohol and weak

acids[2]

Density Not specified in results 1.853 g/cm³ (at 20 °C)[2]

Stability

Stable, but slowly decomposes

in air.[3][7] Reacts with acids to

produce toxic hydrogen

cyanide gas.[3]

Slowly hydrolyzes in moist air

to release hydrogen cyanide.

[2] Reacts with water and

acids, evolving highly toxic

hydrogen cyanide.[4]

Toxicity and Safety
Both barium cyanide and calcium cyanide are highly toxic. Their primary mechanism of

toxicity is the inhibition of cellular respiration through the cyanide ion's binding to cytochrome

oxidase.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Barium_cyanide
https://en.wikipedia.org/wiki/Calcium_cyanide
https://en.wikipedia.org/wiki/Barium_cyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://en.wikipedia.org/wiki/Calcium_cyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-cyanide
https://en.wikipedia.org/wiki/Barium_cyanide
https://erc.mp.gov.in/writereaddata/ICSC/Calcium%20cyanide.htm
https://en.wikipedia.org/wiki/Calcium_cyanide
https://en.wikipedia.org/wiki/Barium_cyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://en.wikipedia.org/wiki/Calcium_cyanide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8105338.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://en.wikipedia.org/wiki/Calcium_cyanide
https://en.wikipedia.org/wiki/Calcium_cyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/barium%20cyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB9338146_EN.htm
https://en.wikipedia.org/wiki/Calcium_cyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-cyanide
https://www.benchchem.com/product/b1221445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Metric Barium Cyanide Calcium Cyanide

Oral LD50 (Rat) <50 mg/kg[8] 39 mg/kg[2][9]

Primary Hazards

Highly toxic by ingestion,

inhalation, and skin absorption.

[3]

Highly toxic.[2] Slowly

hydrolyzes in solution or moist

air to release hydrogen

cyanide.[2]

Exposure to either compound can lead to symptoms ranging from headache and dizziness at

low concentrations to paralysis, respiratory arrest, and death at high concentrations.[3][10]

Experimental Protocols
Detailed experimental protocols for specific applications are highly dependent on the nature of

the research. However, general handling procedures for inorganic cyanides should always be

followed.

General Handling Precautions for Barium and Calcium Cyanide:

Ventilation: All work should be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety goggles.

Acid Incompatibility: Avoid contact with acids, as this will liberate highly toxic hydrogen

cyanide gas.[3][4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

acids and oxidizing agents.[11]

Disposal: Dispose of waste in accordance with all local, state, and federal regulations.

Visualizing Cyanide's Mechanism of Action
The primary toxic effect of both barium and calcium cyanide is mediated by the cyanide ion

(CN⁻). The following diagram illustrates the pathway of cyanide-induced cellular toxicity.
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Caption: Mechanism of Cyanide Toxicity.

The following diagram illustrates a general experimental workflow for handling and using

cyanide salts in a research setting, emphasizing safety and proper procedure.
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Caption: General Lab Workflow for Cyanide Salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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